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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of indium acetate, a versatile compound
increasingly utilized in materials science, catalysis, and pharmaceutical research. This
document details its fundamental chemical properties, structure, and provides practical
experimental protocols for its application.

Chemical Formula and Structure

Indium acetate, also known as indium(lll) acetate, is a salt of indium and acetic acid. Itis a
white, crystalline solid that is moderately soluble in water and soluble in mineral acids and
acetic acid.[1][2] The compound is known to decompose to indium oxide upon heating.[1][3]

The chemical formula for indium acetate is In(CHsCOO)s, which corresponds to the more
descriptive molecular formula CeHolnOs.[1][4] The basic structure consists of a central
indium(lIl) ion (In3*) coordinated to three acetate anions (CHzCOO™).[1] While often
represented as a simple ionic compound, in the solid state and in certain solutions, it can form
more complex coordination structures.

The simplified molecular structure of indium acetate can be visualized as a central indium
atom bonded to the oxygen atoms of the three acetate ligands.
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2D representation of the Indium Acetate molecule.

Physicochemical Properties

A summary of the key quantitative data for indium acetate is presented below. These
properties are crucial for its application in various experimental setups.
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Property Value Reference(s)
CAS Number 25114-58-3 [1][5]
Molecular Formula CeHslnOs [11[4115]
Molecular Weight 291.95 g/mol [41[5]

White powder or crystalline
Appearance . [1][5]

solid
Melting Point 270 °C (decomposes) [5]

- Soluble in water, mineral acids,
Solubility ] ] [1][2]
and acetic acid

) ) Up to 99.99% (trace metals
Purity Available ) [5]
basis)

Key Applications in Research and Development

Indium acetate serves as a critical precursor and catalyst in several advanced applications
relevant to scientific and pharmaceutical research.

e Precursor for Nanomaterials: It is widely used in the synthesis of indium-containing
nanomaterials such as indium oxide (In203) and indium tin oxide (ITO), which are essential
for transparent conductive films in electronics like solar cells and flat-panel displays.[1][5] It is
also a key precursor for producing indium phosphide (InP) quantum dots, which are valued
for their vibrant color emission in advanced displays.[2][6]

o Catalysis in Organic Synthesis: In the realm of drug development and organic chemistry,
indium(lIl) acetate acts as an effective catalyst. It facilitates organic reactions such as the
intermolecular radical addition of organic iodides to electron-deficient alkenes and can
catalyze the synthesis of complex heterocyclic compounds, which are foundational
structures for many pharmaceuticals.[3][5][7] Its low toxicity compared to other metal
catalysts makes it an environmentally preferable option.[7]

o Medical Imaging: There is emerging research into the use of indium acetate in the
formulation of radiopharmaceuticals for medical imaging applications, offering potential for
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non-invasive disease diagnosis and monitoring.[5]

Experimental Protocols

This section provides a detailed methodology for a common application of indium acetate: the
synthesis of indium oxide (In203) nanopatrticles via a sol-gel method.

Synthesis of Indium Oxide (In203) Nanoparticles via Sol-
Gel Method

This protocol is adapted from a procedure for synthesizing In203 nanoparticles from an indium
acetate precursor.[1]

Materials:

e Indium(lll) acetate (In(CH3COO)3)

e Sodium hydroxide (NaOH)

o Ethanol (EtOH) or deionized water (H20) as solvent
» Beakers and magnetic stirrer

» Furnace for calcination

Procedure:

o Preparation of Solution: Dissolve 0.58 g (2 mmol) of indium acetate and 0.24 g (6 mmol) of
sodium hydroxide in 30 mL of the chosen solvent (ethanol or water) in a beaker.

e Gel Formation: Stir the solution at room temperature. The solution will gradually become
more viscous, forming a gel.

e Drying: The obtained gel is dried to remove the solvent. The specific temperature and time
for this step can be optimized but is typically done at a moderate temperature (e.g., 60-80
°C) in an oven.
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» Calcination: Transfer the dried gel into a furnace. Heat the material to 500 °C. This high-
temperature step facilitates the decomposition of the indium hydroxide intermediate and the
crystallization of indium oxide (In203) nanopatrticles.[1]

o Characterization: The resulting white powder can be characterized using techniques such as
X-ray Diffraction (XRD) to confirm the crystalline phase and Transmission Electron
Microscopy (TEM) to analyze the size and morphology of the nanoparticles.

The following diagram illustrates the experimental workflow for this synthesis.
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Workflow for Sol-Gel synthesis of In20s nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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